![molecular formula C15H20FNO2 B5146353 ethyl 1-(3-fluorobenzyl)-3-piperidinecarboxylate](/img/structure/B5146353.png)
ethyl 1-(3-fluorobenzyl)-3-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(3-fluorobenzyl)-3-piperidinecarboxylate, also known as EF-PAC, is a chemical compound that has garnered attention in the scientific community due to its potential applications in research.
Mechanism of Action
Ethyl 1-(3-fluorobenzyl)-3-piperidinecarboxylate works by binding to and inhibiting the activity of Kv1.3 potassium channels, which are found primarily in T cells and neurons. By selectively inhibiting these channels, this compound can help researchers better understand their role in various diseases and potentially lead to the development of new treatments.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of T cell activation and the modulation of neuronal excitability. It has also been found to have anti-inflammatory effects, which could make it a potential treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 1-(3-fluorobenzyl)-3-piperidinecarboxylate for lab experiments is its selectivity for Kv1.3 potassium channels, which allows researchers to specifically target these channels without affecting other channels or receptors. However, this compound is a relatively new compound and more research is needed to fully understand its limitations and potential side effects.
Future Directions
There are a number of potential future directions for research involving ethyl 1-(3-fluorobenzyl)-3-piperidinecarboxylate. One area of interest is the development of new treatments for neurological disorders, such as multiple sclerosis and epilepsy, which may be related to Kv1.3 potassium channel activity. Another potential direction is the use of this compound as a tool for studying the role of these channels in various diseases and physiological processes. Additionally, further research is needed to fully understand the limitations and potential side effects of this compound, as well as its potential for use in clinical settings.
Synthesis Methods
Ethyl 1-(3-fluorobenzyl)-3-piperidinecarboxylate can be synthesized through a multi-step process involving the reaction of piperidine with 3-fluorobenzyl chloride, followed by the addition of ethyl chloroformate. The resulting compound is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
Ethyl 1-(3-fluorobenzyl)-3-piperidinecarboxylate has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively inhibit the activity of a specific type of potassium channel in neurons, which can help researchers better understand the role of these channels in various neurological disorders.
properties
IUPAC Name |
ethyl 1-[(3-fluorophenyl)methyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20FNO2/c1-2-19-15(18)13-6-4-8-17(11-13)10-12-5-3-7-14(16)9-12/h3,5,7,9,13H,2,4,6,8,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJMWYJHDDYIQBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)CC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.